Cas no 1467-21-6 (Urea,N-phenyl-N'-(phenylmethyl)-)

• Product Name: Urea,N-phenyl-N'-(phenylmethyl)-
• CAS No: 1467-21-6
• MF: C₁₄H₁₄N₂O
• MW: 226.273763179779
• CID: 234280
• PubChem ID: 280363
• Update Time: 2025-08-01

Urea,N-phenyl-N'-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Urea,N-phenyl-N'-(phenylmethyl)-
• 1-benzyl-3-phenylurea
• 1-phenyl-3-benzylurea
• 3-benzyl-1-phenylurea
• AC1L5S7C
• AC1Q5NGN
• AC1Q5OSJ
• AGN-PC-00CPVJ
• Maybridge4_002662
• N-(phenyl)-N'-benzyl-urea
• N-benzyl-N'-phenylurea
• N-phenyl-N'-benzylurea
• N-phenyl-N'-benzyl-urea
• NSC131957
• NSC-131957
• Z44585705
• N-Benzyl-N'-phenyl-urea
• AKOS001302061
• IDI1_032540
• HMS1528I22
• BRD-K14435679-001-01-5
• DTXSID00299674
• SCHEMBL2831462
• N-benzyl-N'-phenyl urea
• 1467-21-6
• XXFBRXQVPJVXFB-UHFFFAOYSA-N

• Inchi： 1S/C14H14N2O/c17-14(16-13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H2,15,16,17)
• InChI Key： XXFBRXQVPJVXFB-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=CC=1)NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 226.11072
• Monoisotopic Mass: 226.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 366.5°Cat760mmHg
• Flash Point: 142.2°C
• Refractive Index: 1.633
• PSA: 41.13
• LogP: 3.47220